Cas no 104621-14-9 (1H-Indole, 2-ethyl-1,3-dimethyl-5-nitro-)

• Product Name: 1H-Indole, 2-ethyl-1,3-dimethyl-5-nitro-
• CAS No: 104621-14-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1144964
• Update Time: 2024-07-27

1H-Indole, 2-ethyl-1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-ethyl-1,3-dimethyl-5-nitro-

• Inchi： 1S/C12H14N2O2/c1-4-11-8(2)10-7-9(14(15)16)5-6-12(10)13(11)3/h5-7H,4H2,1-3H3
• InChI Key： WFJURKYUTYNJMR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C([N+]([O-])=O)C=C2)C(C)=C1CC

Computed Properties

• Exact Mass: 218.10562

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 377.3±37.0 °C(Predicted)
• PSA: 48.07